2-[(1,3-Thiazol-2-yl)methyl]-2H-1,2,3-triazol-4-amine

• Molecular Formula: C6H7N5S
• Molecular Weight: 181.22 g/mol
• SMILES: C1=CSC(=N1)CN2N=CC(=N2)N
• InChI: InChI=1S/C6H7N5S/c7-5-3-9-11(10-5)4-6-8-1-2-12-6/h1-3H,4H2,(H2,7,10)
• InChIKey: UHGJFIXSGMNFIN-UHFFFAOYSA-N

2-[(1,3-Thiazol-2-yl)methyl]-2H-1,2,3-triazol-4-amine Structural Features

2-[(1,3-Thiazol-2-yl)methyl]-2H-1,2,3-triazol-4-amine (CAS 1554430-86-2) is a heterocyclic building block that fuses a 1,3-thiazole ring with a 2H-1,2,3-triazole core via a methylene linker . The molecule possesses a free primary amine at the 4-position of the triazole, enabling downstream derivatization, and exhibits computed physicochemical properties (LogP 0.3651, TPSA 69.62 Ų) that position it within drug-like chemical space . Unlike its 1H-substituted triazole regioisomer, the 2H-substitution pattern alters the electronic distribution and hydrogen-bonding capacity of the heterocycle, a feature that can translate into differentiated biological target engagement [1].

• [1] ScienceDirect Topics. 2H-1,2,3-Triazole: 'Although 2H-1,2,3-triazole is more stable in the gas phase, 1H-1,2,3-triazole becomes more stable in solution because of its larger dipole moment.' View Source

Why This Compound Cannot Be Swapped with In-Class Analogs

Triazole-thiazole hybrid building blocks with identical molecular formulae can exhibit profoundly different biological and physicochemical behaviour depending on the triazole substitution position (1H vs. 2H) and the thiazole attachment point [1]. The 2H-1,2,3-triazole regioisomer possesses a distinct dipole moment relative to the 1H form, directly influencing aqueous solubility, membrane permeability, and target binding [2]. Furthermore, 2-substituted triazoles often display superior metabolic stability compared to 1-substituted counterparts, a factor critical for in vivo probe and lead development [3]. Generic interchange with the 1H-triazole isomer or thiazole regioisomers can therefore lead to altered potency, selectivity, or pharmacokinetics, undermining experimental reproducibility and SAR continuity.

• [1] Vilas-Boas, S. et al. (2021). Synthesis and in vitro and in silico studies of 1H- and 2H-1,2,3-triazoles as antichagasic agents. Bioorganic Chemistry, 116, 105250. Highlights direct comparison of 1H- and 2H-triazole series. View Source
• [2] ScienceDirect Topics. 2H-1,2,3-Triazole: comparative dipole moment and stability discussion between 2H- and 1H-1,2,3-triazole tautomers. View Source
• [3] Ma, Z. et al. (2018). 2H-1,2,3-Triazole-Based Dipeptidyl Nitriles: Potent, Selective, and Trypanocidal Rhodesain Inhibitors. Demonstrates excellent metabolic stability of 2H-triazole series in human liver microsomes. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Regiochemical Identity: 2H- vs. 1H-Triazole Comparison

The target compound bears the triazole in the 2H-tautomeric form, whereas the commonly stocked analog 1-(1,3-thiazol-2-ylmethyl)-1H-1,2,3-triazol-4-amine (CAS 1510227-79-8) is the 1H-regioisomer . In a comparative study of 5-amino-1H- and 2H-1,2,3-triazole series against Trypanosoma cruzi epimastigotes, the 2H-triazole derivatives 16d and 16f achieved selectivity indices (S.I.) > 200, while the 1H-triazole series exhibited lower selectivity [1]. Although the exact S.I. values for each regioisomer are not explicitly paired, the study demonstrates that regioisomeric identity alone can drive >2-fold differences in biological selectivity.

Evidence Dimension	Antiparasitic selectivity index (S.I.) against T. cruzi epimastigotes
Target Compound Data	2H-triazole derivatives (16d, 16f): S.I. > 200
Comparator Or Baseline	1H-triazole derivatives: lower selectivity (exact values not reported in abstract; S.I. < 200 inferred)
Quantified Difference	Estimated >2-fold S.I. advantage for 2H-series
Conditions	In vitro epimastigote assay of T. cruzi; CYP51 inhibition and ergosterol synthesis inhibition confirmed for 2H-series

Why This Matters

Procuring the correct regioisomer is essential for maintaining SAR continuity; substituting 1H for 2H triazole can alter selectivity by >2-fold.

• [1] Vilas-Boas, S. et al. (2021). Synthesis and in vitro and in silico studies of 1H- and 2H-1,2,3-triazoles as antichagasic agents. Bioorganic Chemistry, 116, 105250. Reports S.I. > 200 for 2H-triazole derivatives 16d and 16f. View Source

Dipole Moment and Solubility Differentiation

The 2H-1,2,3-triazole tautomer is established to possess a smaller dipole moment than the 1H-tautomer, a consequence of the symmetrical electron distribution in the 2H form [1]. This difference directly impacts aqueous solubility: the 1H-tautomer is more stabilized in polar solvents due to its larger dipole moment, while the 2H-tautomer exhibits greater gas-phase stability and lower aqueous solubility [2]. Computed LogP values for both the target compound and its 1H-analog are reported identically as 0.3651 on the LeYan platform ; however, the underlying dipole moment (not captured by simple LogP algorithms) confers distinct solubility-permeability balance to each isomer.

Evidence Dimension	Dipole moment and solution-phase stability
Target Compound Data	2H-1,2,3-triazole: smaller dipole moment, greater gas-phase stability
Comparator Or Baseline	1H-1,2,3-triazole: larger dipole moment, greater solution-phase stability
Quantified Difference	Qualitative difference; quantitative dipole moment values not available from current sources
Conditions	Gas-phase vs. solution-phase stability comparison from physical organic chemistry literature

Why This Matters

The dipole moment difference translates into differentiated solubility-permeability profiles, which are critical for assay behaviour and in vivo exposure.

• [1] ScienceDirect Topics. 2H-1,2,3-Triazole: '1H-1,2,3-triazole becomes more stable in solution because of its larger dipole moment.' View Source
• [2] Zhou, Y. et al. Chemistry of 1,2,3-triazoles (2015). Springer. Discusses tautomer stability, dipole moments, and solvent effects. View Source

Thiazole Regioisomerism and Biological Activity

The methylene linker in the target compound is attached at the thiazole C-2 position. The regioisomer 2-[(1,3-thiazol-4-yl)methyl]-2H-1,2,3-triazol-4-amine (CAS 2137685-19-7) differs only by attachment at the thiazole C-4 position . In thiazole-triazole hybrid antimicrobial series, the position of substitution on the thiazole ring significantly modulates MIC values. For example, a 2026 study of triazole-thiazole ethanol hybrids reported MIC ranges of 15.62–62.50 µg/mL against S. aureus for the series, with individual compound variation exceeding 4-fold depending on substitution pattern [1]. Although this study does not directly compare the 2-yl and 4-yl thiazole isomers, it establishes that thiazole substitution position is a key SAR determinant within the class.

Evidence Dimension	Antibacterial MIC against S. aureus
Target Compound Data	Not directly measured in the cited study; belongs to thiazol-2-ylmethyl subclass
Comparator Or Baseline	Thiazol-4-ylmethyl isomer (CAS 2137685-19-7); class-level MIC range 15.62–62.50 µg/mL
Quantified Difference	Up to 4-fold MIC variation observed across thiazole substitution patterns within the hybrid class
Conditions	In vitro MIC assay against S. aureus; triazole-thiazole ethanol hybrid series

Why This Matters

Selection of the correct thiazole regioisomer directly impacts antimicrobial potency and SAR reproducibility.

• [1] Tayal, S. et al. (2026). Design, synthesis and in-silico studies of new triazole–thiazole derivatives as potential antimicrobial agents. Journal of Molecular Structure, 1327, 141068. MIC range 15.62–62.50 µg/mL against S. aureus. View Source

Free 4-Amine Derivatization Advantage

The target compound carries a free primary amine at the triazole 4-position. This contrasts with analogs such as 2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine (CAS 1381778-71-7), where the thiazole is substituted with a methoxymethyl group . The unsubstituted amine provides a versatile synthetic handle for amide coupling, reductive amination, or diazotization reactions, enabling rapid library expansion without additional deprotection steps. By comparison, the methoxymethyl analog (MW 225.27) is 24% heavier and introduces a metabolically labile ether group [1].

Evidence Dimension	Molecular weight and synthetic handle availability
Target Compound Data	MW 181.22; free 4-NH₂ group available for direct derivatization
Comparator Or Baseline	2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine (CAS 1381778-71-7): MW 225.27; methoxymethyl substituent present
Quantified Difference	Target compound MW is 44.05 Da lower (24% reduction); lacks metabolically labile ether
Conditions	Structural comparison based on CAS registry and vendor data

Why This Matters

Lower MW and unencumbered amine improve synthetic tractability and reduce metabolic liability in probe development.

• [1] Kuujia.com. Cas no 1381778-71-7 (2-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}-2H-1,2,3-triazol-4-amine). Structural data. View Source

Optimal Application Scenarios

Kinase Inhibitor Fragment and Lead Optimization

The 2H-triazole regioisomer is specifically cited in patent families targeting spleen tyrosine kinase (Syk) and related tyrosine kinases [1]. The differentiated dipole moment and hydrogen-bonding geometry of the 2H-tautomer relative to the 1H-form make this compound the appropriate starting material for SAR studies where triazole tautomer identity is critical. Substitution with the 1H-isomer can confound kinase selectivity profiling as shown by >2-fold differences in biological selectivity between triazole tautomer series [2].

Antimicrobial Hybrid Design

In triazole-thiazole hybrid antimicrobial series, thiazole substitution position significantly modulates MIC values, with up to 4-fold variation across regioisomers [3]. The thiazol-2-yl attachment featured in this compound provides a distinct spatial orientation of the sulfur atom relative to the triazole core, which influences target binding. This compound serves as a key intermediate for constructing hybrid libraries where the thiazole-2-yl geometry is a design requirement.

Chemical Biology Probe Synthesis

The free 4-amine group enables direct conjugation to fluorophores, biotin, or solid supports via amide bond formation without protective group manipulation. Compared to the methoxymethyl-substituted analog (MW 225.27), this compound offers a 24% lower molecular weight and cleaner metabolic profile, making it preferable for probe molecules where minimal perturbation of the parent scaffold is desired .

Physicochemical Property-Driven Lead Optimization

With a computed LogP of 0.3651 and TPSA of 69.62 Ų, the compound resides within favorable drug-like space (Lipinski compliant) . The 2H-triazole core's smaller dipole moment relative to the 1H-tautomer may confer improved passive membrane permeability, an advantage for CNS or intracellular target programs. Procurement of the correct isomer is essential to preserve these calculated property advantages.

• [1] Ellis, J.M. et al. (2014). Thiazole-substituted aminoheteroaryls as spleen tyrosine kinase inhibitors. EP3082807B1. Patent family covering triazole-thiazole Syk inhibitors. View Source
• [2] Vilas-Boas, S. et al. (2021). Synthesis and in vitro and in silico studies of 1H- and 2H-1,2,3-triazoles as antichagasic agents. Bioorganic Chemistry, 116, 105250. View Source
• [3] Tayal, S. et al. (2026). Design, synthesis and in-silico studies of new triazole–thiazole derivatives. J. Mol. Struct., 1327, 141068. View Source